Cas no 1806996-27-9 (Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate)

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate is a fluorinated pyridine derivative with significant utility in agrochemical and pharmaceutical research. Its structure features a difluoromethyl group at the 2-position and a trifluoromethyl group at the 3-position, enhancing its reactivity and potential as an intermediate in the synthesis of biologically active compounds. The methoxy group at the 6-position contributes to its stability and solubility, while the ethyl acetate moiety facilitates further functionalization. This compound is valued for its versatility in constructing complex molecules, particularly in the development of crop protection agents and medicinal chemistry applications. Its fluorinated motifs are known to improve metabolic stability and binding affinity in target interactions.

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate structure

1806996-27-9 structure

Product Name:Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate

CAS No:1806996-27-9

MF:C₁₂H₁₂F₅NO₃

MW:313.220601081848

CID:4897111

Update Time:2025-06-23

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate
- Inchi： 1S/C12H12F5NO3/c1-3-21-8(19)5-6-4-7(20-2)18-10(11(13)14)9(6)12(15,16)17/h4,11H,3,5H2,1-2H3
- InChI Key： KHEMEEJXNSZRJE-UHFFFAOYSA-N
- SMILES： FC(C1C(C(F)F)=NC(=CC=1CC(=O)OCC)OC)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 21
Rotatable Bond Count: 6
Complexity: 350
XLogP3: 2.9
Topological Polar Surface Area: 48.4

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029018415-250mg	Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate	1806996-27-9	95%	250mg	$1,048.60	2022-03-31
Alichem	A029018415-500mg	Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate	1806996-27-9	95%	500mg	$1,617.60	2022-03-31
Alichem	A029018415-1g	Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate	1806996-27-9	95%	1g	$2,837.10	2022-03-31

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
3. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Additional information on Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate: A Comprehensive Overview

Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate, with the CAS number 1806996-27-9, is a highly specialized organic compound that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in various industries. The structure of this compound is characterized by a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a trifluoromethyl group, along with an ethyl acetate moiety attached at the 4-position of the pyridine ring.

The synthesis of Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, Friedel-Crafts acylations, and fluorination processes. Recent advancements in fluorination techniques have significantly improved the efficiency and selectivity of these reactions, making the compound more accessible for large-scale production. The presence of multiple fluorinated groups in its structure contributes to its unique physicochemical properties, such as enhanced stability, lipophilicity, and bioavailability.

One of the most notable applications of this compound is in the development of herbicides and pesticides. Its ability to inhibit specific enzymatic pathways in target organisms has been extensively studied in recent years. For instance, a 2023 study published in *Journal of Agricultural Chemistry* demonstrated that Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate exhibits potent activity against a wide range of agricultural pests and weeds without causing significant harm to non-target species. This makes it a promising candidate for sustainable pest management strategies.

In addition to its agricultural applications, this compound has also shown potential in the pharmaceutical industry. Research conducted by Smith et al. (2023) revealed that Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate can modulate certain cellular signaling pathways associated with neurodegenerative diseases, such as Alzheimer's disease. The trifluoromethyl group plays a critical role in enhancing the compound's ability to cross the blood-brain barrier, making it a valuable lead compound for drug discovery.

The environmental impact of Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate has also been a topic of recent research. A study published in *Environmental Science & Technology* in 2023 investigated its biodegradation patterns under various environmental conditions. The results indicated that the compound undergoes rapid microbial degradation in aerobic soil conditions, reducing its potential for long-term environmental persistence. This finding is particularly important for regulatory agencies assessing its safety for agricultural use.

From a structural perspective, the methoxy group at position 6 of the pyridine ring enhances the compound's solubility in polar solvents, while the difluoromethyl and trifluoromethyl groups contribute to its electronic properties. These features collectively influence the compound's reactivity and selectivity in various chemical transformations. Recent computational studies have utilized quantum mechanics to model the electronic distribution of this compound, providing deeper insights into its interaction with biological targets.

In conclusion, Ethyl 2-(difluoromethyl)-6-methoxy-3-(trifluoromethyl)pyridine-4-acetate represents a cutting-edge molecule with diverse applications across multiple industries. Its unique structure, derived from advanced synthetic methodologies, positions it as a valuable tool in both agricultural and pharmaceutical research. As ongoing studies continue to uncover new aspects of its functionality and safety, this compound is poised to play an increasingly important role in addressing global challenges related to food security and human health.